BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for
Chloromethane in Organic Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl, chloro-
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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of chloromethane
in key organic synthesis mechanisms. Chloromethane (CHsCl), a versatile C1 building block,
serves as a potent methylating agent and a precursor to various organometallic reagents. Its
application is crucial in the synthesis of a wide array of organic compounds, including
pharmaceuticals and other high-value chemicals. These notes will cover its utility in Friedel-
Crafts alkylation, Williamson ether synthesis, Grignard reactions, and the N- and O-methylation
of amines and phenols, respectively.

Friedel-Crafts Alkylation

Friedel-Crafts alkylation introduces an alkyl group onto an aromatic ring through electrophilic
aromatic substitution. Chloromethane, in the presence of a Lewis acid catalyst, serves as a
methylating agent in this reaction.

Reaction Mechanism and Logical Relationships

The reaction proceeds via the formation of a methyl carbocation or a polarized complex, which
then acts as the electrophile.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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